molecular formula C13H14N4O2 B8638966 3-azido-7-(diethylamino)-2H-chromen-2-one

3-azido-7-(diethylamino)-2H-chromen-2-one

Cat. No.: B8638966
M. Wt: 258.28 g/mol
InChI Key: YXHRHSDKMLARBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-azido-7-(diethylamino)-2H-chromen-2-one is a useful research compound. Its molecular formula is C13H14N4O2 and its molecular weight is 258.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H14N4O2

Molecular Weight

258.28 g/mol

IUPAC Name

3-azido-7-(diethylamino)chromen-2-one

InChI

InChI=1S/C13H14N4O2/c1-3-17(4-2)10-6-5-9-7-11(15-16-14)13(18)19-12(9)8-10/h5-8H,3-4H2,1-2H3

InChI Key

YXHRHSDKMLARBD-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C1=CC2=C(C=C1)C=C(C(=O)O2)N=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Diethylamino-3-amino coumarin (100 mg, 0.43 mmol) was dissolved slowly in HCl aq. (17.2%, 4 mL) at room temperature. Upon cooling to 0-5° C. and addition of a solution of NaNO2 (30 mg, 0.43 mmol), the reaction mixture was stirred for 1 hour at 0-5° C. This was followed by the addition of potassium acetate (2 g) in water (5 mL) to adjust the pH of the resulting solution to 4. Sodium azide (57 mg, 0.88 mmol) was added in portions at 0-5° C., the mixture stirred at 0-5° C. for another five hours. The precipitated product was rapidly filtered, washed with ice-cold water (10 mL) and dried under vacuum to yield the final product as a yellow solid: 84 mg, 80%. The product was stored at −20° C. IR (KBr): 2113 (vs), 1710 (s), 1625 (m), 1512 (m); 1H NMR (300 MHz, CDCl3) δ 1.26 (t, J=7.25 Hz, 6H), 3.48 (q, J=7.24 Hz, 4H), 6.50 (s, 1H), 6.70 (d, J=8.04 Hz, 1H), 7.10 (s, 1H), 7.20 (d, J=9.07 Hz, 1H); EI-MS for C13H14N4O2 m/z (MH+): 259.
Quantity
100 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
30 mg
Type
reactant
Reaction Step Two
Name
potassium acetate
Quantity
2 g
Type
reactant
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Quantity
57 mg
Type
reactant
Reaction Step Four

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